Cas no 7198-10-9 (DL-4-Hydroxymandelic acid)

• Product Name: DL-4-Hydroxymandelic acid
• CAS No: 7198-10-9
• MF: C₈H₁₀O₅
• MW: 186.162003040314
• MDL: MFCD00149283
• CID: 93334
• Update Time: 2025-04-18

DL-4-Hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• DL-4-Hydroxymandelic acid
• P-hydroxy mandelic acid
• 4-Hydroxymandelic acid
• DL-4-HYDROXYMANDELIC ACID MONOHYDRATE
• : DL-4-HYDROXYMANDELIC ACID MONOHYDRATE

• MDL： MFCD00149283
• Inchi： 1S/C8H8O4.H2O/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);1H2
• InChI Key： ATPBHLAWGXOMOR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1)O.O

Computed Properties

• Exact Mass: 186.05300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1816 (rough estimate)
• Melting Point: 82-85 °C(lit.)
• Boiling Point: 217.07°C (rough estimate)
• Refractive Index: 1.4611 (estimate)
• PSA: 86.99000
• LogP: 0.44590
• Solubility: Soluble in water

DL-4-Hydroxymandelic acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38